2,9-Diazaspiro[5.5]undecan-1-one, 2-(1H-indol-3-ylMethyl)-9-(4-Methoxy-2-pyriMidinyl)-
Overview
Description
IPSU is a potent orexin receptor 2 (OX2R) antagonist (Ki = 14.13 nM). It is selective for OX2R over OX1R (Ki = 512.8 nM). IPSU (50 mg/kg) increases non-rapid eye movement (NREM) sleep in mice.
IPSU is an OX2 receptor antagonist. IPSU Exhibits approximately six-fold selectivity for OX2 versus OX1 receptors.
Scientific Research Applications
Antihypertensive Applications
Compounds similar to 2,9-Diazaspiro[5.5]undecan-1-one, specifically those substituted at the 9-position with indol-3-ylethyl, demonstrate significant antihypertensive activity. This activity predominantly results from peripheral alpha 1-adrenoceptor blockade, as shown in studies using spontaneously hypertensive rats (Clark et al., 1983).
Bioactivity for Various Disorders
1,9-Diazaspiro[5.5]undecanes, including those ring-fused with arenes and containing a carbonyl group at position 2, exhibit potential therapeutic applications for obesity, pain, immune system, cell signaling, cardiovascular, and psychotic disorders (Blanco‐Ania et al., 2017).
CCR8 Antagonists
3,9-Diazaspiro[5.5]undecane derivatives have been identified as CCR8 antagonists, which can be utilized in treating chemokine-mediated diseases, especially respiratory diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).
Synthesis Techniques
The construction of 3,9-diazaspiro[5.5]undecane derivatives is achievable via intramolecular spirocyclization of 4-substituted pyridines, indicating a method for synthesizing compounds related to 2,9-Diazaspiro[5.5]undecan-1-one (Parameswarappa & Pigge, 2011).
Photophysical Studies
Diazaspiro[5.5]undecane derivatives show potential for photophysical studies, with variations in fluorescence quantum yield across different solvents, indicating their use in spectroscopy and related applications (Aggarwal & Khurana, 2015).
properties
IUPAC Name |
2-(1H-indol-3-ylmethyl)-9-(4-methoxypyrimidin-2-yl)-2,9-diazaspiro[5.5]undecan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O2/c1-30-20-7-11-24-22(26-20)27-13-9-23(10-14-27)8-4-12-28(21(23)29)16-17-15-25-19-6-3-2-5-18(17)19/h2-3,5-7,11,15,25H,4,8-10,12-14,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCMHOSYCWRRHTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)N2CCC3(CCCN(C3=O)CC4=CNC5=CC=CC=C54)CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,9-Diazaspiro[5.5]undecan-1-one, 2-(1H-indol-3-ylMethyl)-9-(4-Methoxy-2-pyriMidinyl)- |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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